Cas no 2185590-44-5 (3-(pyridin-3-yloxy)-8-4-(1H-pyrrol-1-yl)benzoyl-8-azabicyclo3.2.1octane)

• Product Name: 3-(pyridin-3-yloxy)-8-4-(1H-pyrrol-1-yl)benzoyl-8-azabicyclo3.2.1octane
• CAS No: 2185590-44-5
• MF: C₂₃H₂₃N₃O₂
• MW: 373.447625398636
• CID: 6373977
• PubChem ID: 121186027
• Update Time: 2025-05-17

3-(pyridin-3-yloxy)-8-4-(1H-pyrrol-1-yl)benzoyl-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-3-yloxy)-8-4-(1H-pyrrol-1-yl)benzoyl-8-azabicyclo3.2.1octane
• (3-pyridin-3-yloxy-8-azabicyclo[3.2.1]octan-8-yl)-(4-pyrrol-1-ylphenyl)methanone
• AKOS032741427
• 3-(pyridin-3-yloxy)-8-[4-(1H-pyrrol-1-yl)benzoyl]-8-azabicyclo[3.2.1]octane
• F6549-8572
• (4-(1H-pyrrol-1-yl)phenyl)((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)methanone
• 2185590-44-5

• Inchi： 1S/C23H23N3O2/c27-23(17-5-7-18(8-6-17)25-12-1-2-13-25)26-19-9-10-20(26)15-22(14-19)28-21-4-3-11-24-16-21/h1-8,11-13,16,19-20,22H,9-10,14-15H2
• InChI Key： MZNPSFBADORWRR-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1CC2CCC(C1)N2C(C1C=CC(=CC=1)N1C=CC=C1)=O

Computed Properties

• Exact Mass: 373.17902698g/mol
• Monoisotopic Mass: 373.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.4Ų

Additional information on 3-(pyridin-3-yloxy)-8-4-(1H-pyrrol-1-yl)benzoyl-8-azabicyclo3.2.1octane

3-(Pyridin-3-yloxy)-8-[4-(1H-pyrrol-1-yl)benzoyl]-8-azabicyclo[3.2.1]octane: A Comprehensive Overview

The compound 3-(pyridin-3-yloxy)-8-[4-(1H-pyrrol-1-yl)benzoyl]-8-azabicyclo[3.2.1]octane (CAS No: 2185590-44-5) is a complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound, characterized by its unique bicyclic structure and functional groups, has garnered attention due to its versatile chemical properties and promising applications in drug design and development.

The molecular structure of this compound is notable for its bicyclic framework, specifically the 8-azabicyclo[3.2.1]octane moiety, which serves as a rigid scaffold for various functional groups. The presence of the pyridinyl group at the 3-position introduces aromaticity and potential for hydrogen bonding, while the benzoyl group attached to the 4-position of the pyrrole ring adds complexity to the molecule's electronic properties. These features collectively contribute to the compound's ability to interact with biological systems, making it a valuable candidate for drug discovery.

Recent studies have highlighted the importance of bicyclic compounds like this one in medicinal chemistry, particularly in the development of bioactive agents targeting specific receptors or enzymes. The integration of heterocyclic groups such as pyridine and pyrrole into the molecule enhances its pharmacokinetic properties, including bioavailability and stability. For instance, researchers have explored the use of similar compounds in anti-inflammatory and antitumor therapies, where their ability to modulate cellular pathways has shown promising results.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that require precise control over stereochemistry and regioselectivity. The synthesis typically begins with the preparation of the bicyclic core, followed by functionalization at specific positions to introduce the desired substituents. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, ensuring high yields and purity.

In terms of pharmacological activity, this compound has demonstrated potential as a modulator of various biological targets. Preclinical studies have indicated its ability to inhibit key enzymes involved in inflammatory responses, suggesting its utility in treating conditions such as arthritis and neurodegenerative diseases. Additionally, its interaction with receptors related to pain perception has positioned it as a candidate for analgesic agents with reduced side effects compared to traditional opioids.

The incorporation of aromatic heterocycles like pyridine and pyrrole into this compound's structure not only enhances its electronic properties but also provides opportunities for further functionalization. For example, researchers have explored the possibility of introducing additional substituents to improve solubility or enhance binding affinity to specific targets. These modifications are critical in advancing the compound from a laboratory curiosity to a clinically relevant drug candidate.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into how this compound interacts with target proteins at atomic resolution. These studies have revealed key residues responsible for binding affinity and highlighted potential areas for optimization through medicinal chemistry approaches. Such computational tools are indispensable in modern drug discovery pipelines, enabling researchers to predict outcomes before committing resources to experimental validation.

In conclusion, 3-(pyridin-3-yloxy)-8-[4-(1H-pyrrol-1-yl)benzoyl]-8-azabicyclo[3.2.1]octane represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse biological activities. With ongoing research focusing on its synthesis optimization and pharmacological evaluation, this compound holds significant promise for contributing to advancements in therapeutic development.